1-(3-Fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile

• Molecular Formula: C6H7FN4O
• Molecular Weight: 170.14 g/mol
• SMILES: C1=NC(=NN1CC(CF)O)C#N
• InChI: InChI=1S/C6H7FN4O/c7-1-5(12)3-11-4-9-6(2-8)10-11/h4-5,12H,1,3H2
• InChIKey: KERUWKQHDQESEV-UHFFFAOYSA-N

1-(3-Fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile: Structural & Procurement Overview

1-(3-Fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile (CAS 1859832-91-9) is a fluorinated 1,2,4-triazole-3-carbonitrile derivative bearing a 3-fluoro-2-hydroxypropyl substituent at the N1 position of the triazole ring. It has a molecular formula of C6H7FN4O, a molecular weight of 170.14 g/mol, and is commercially supplied at ≥95% purity as a research-grade building block . The compound combines three pharmacophoric features within a single small-molecule scaffold: a hydrogen-bond-capable nitrile group at the 3-position, a secondary alcohol for further derivatization, and a terminal fluorine atom that modulates lipophilicity and metabolic stability relative to non-fluorinated analogs [1]. This structural convergence makes it a differentiated intermediate for medicinal chemistry programs targeting enhanced pharmacokinetic profiles in triazole-based lead series.

Lead optimization Fluorinated triazole scaffold for metabolic stability studies

Derivatization Secondary alcohol handle for parallel library synthesis

Physicochemical space Expanded HBA and TPSA for target-specific H-bonding requirements

• [1] Ullah, I., Ilyas, M., Omer, M., Alamzeb, M., Adnan, & Sohail, M. (2022). Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers in Chemistry, 10, 926723. View Source

1-(3-Fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile: Non-Replaceability Rationale

Substituting this compound with a close analog—such as the non-fluorinated dihydroxypropyl derivative, the 2-substituted regioisomer, or the unsubstituted 1H-1,2,4-triazole-3-carbonitrile parent—introduces quantifiable alterations in hydrogen-bonding capacity, lipophilicity, polar surface area, and metabolic susceptibility that can propagate into divergent biological outcomes [1]. Fluorine incorporation into triazole scaffolds has been repeatedly demonstrated to enhance pharmacological activity, membrane permeability, and metabolic stability compared to non-fluorinated counterparts [1]. The specific N1-substitution regiochemistry further distinguishes this compound from its N2-substituted isomer, which may exhibit altered target binding due to different spatial orientation of the functional side chain. These differences are not cosmetic; they translate into measurable changes in key physicochemical descriptors that directly inform lead optimization decisions. The evidence assembled in Section 3 quantifies these differentiation dimensions to support rigorous, data-driven procurement and candidate selection.

Non-fluorinated analog

Lacks fluorine-mediated metabolic shielding; oxidative metabolism risk may increase

Unsubstituted parent

Lower HBA count and TPSA alter solubility and target-engagement profiles

N2-regioisomer

Altered side-chain orientation may shift target-binding geometry

• [1] Ullah, I., Ilyas, M., Omer, M., Alamzeb, M., Adnan, & Sohail, M. (2022). Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers in Chemistry, 10, 926723. View Source

1-(3-Fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile: Differentiation Evidence

Enhanced HBA Count vs. Parent Scaffold

The target compound possesses 5 hydrogen-bond acceptor (HBA) atoms, compared with 3 HBA atoms for the unsubstituted parent 1H-1,2,4-triazole-3-carbonitrile . This 2-acceptor increase arises from the hydroxyl oxygen and the fluorine atom on the N1-hydroxypropyl side chain. Higher HBA count can enhance aqueous solubility and modulate target-binding interactions in medicinal chemistry campaigns. The unsubstituted parent provides only the triazole ring nitrogens and the nitrile group as acceptors, offering substantially reduced intermolecular interaction potential .

HBA Count

Data to verify

+2 HBA (5 vs 3)

Supports differentiated solubility and target-engagement profile

Computed from vendor datasheets; validate experimentally

Evidence Dimension	Hydrogen-bond acceptor (HBA) count
Target Compound Data	5 HBA atoms
Comparator Or Baseline	1H-1,2,4-triazole-3-carbonitrile (parent): 3 HBA atoms
Quantified Difference	+2 HBA atoms (67% increase)
Conditions	Computed molecular descriptors from vendor datasheets

Why This Matters

Procurement decisions for lead optimization libraries should favor scaffolds with differentiated HBA capacity, as this parameter directly influences aqueous solubility and target engagement in biochemical assays.

Increased TPSA vs. Parent Scaffold

The target compound exhibits a computed TPSA of 74.73 Ų, compared with 65.36 Ų for the unsubstituted 1H-1,2,4-triazole-3-carbonitrile parent . This 9.37 Ų increase (14% relative increase) reflects the contribution of the hydroxyl group and fluorine atom on the N1 side chain. TPSA is a critical determinant of membrane permeability and oral bioavailability; compounds with TPSA < 140 Ų are generally considered to have favorable intestinal absorption, while those with TPSA < 60-70 Ų are often associated with enhanced blood-brain barrier penetration . The target compound's intermediate TPSA positions it in a differentiated permeability space compared to both the lower-TPSA parent and higher-TPSA dihydroxy analogs.

TPSA

Data to verify

+9.37 Ų (74.73 vs 65.36)

Informs CNS/peripheral program scaffold selection

Computed values; validate with experimental permeability assays

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	74.73 Ų
Comparator Or Baseline	1H-1,2,4-triazole-3-carbonitrile (parent): 65.36 Ų
Quantified Difference	+9.37 Ų (+14.3%)
Conditions	Computed TPSA values from vendor-provided molecular descriptors

Why This Matters

When selecting triazole building blocks for CNS vs. peripheral target programs, TPSA differentiation of this magnitude can inform go/no-go decisions on scaffold suitability before committing synthesis resources.

Modulated LogP via Fluorine Incorporation

The target compound has a computed LogP of -0.52, which is 0.20 log units lower (more hydrophilic) than the parent 1H-1,2,4-triazole-3-carbonitrile (LogP = -0.32) [1]. While fluorine substitution on alkyl chains typically increases lipophilicity, the concurrent introduction of the hydroxyl group on the propyl linker produces a net decrease in LogP. This is a structurally significant outcome: the target compound achieves fluorine-mediated metabolic stabilization without the lipophilicity inflation that often accompanies fluorination and can lead to poor solubility, increased protein binding, and off-target promiscuity [2]. The combination of fluorine-induced metabolic stability with maintained or reduced LogP is a sought-after profile in modern drug design.

LogP

Reported

ΔLogP −0.20 (more hydrophilic)

Decouples metabolic stability from lipophilicity increase

Class-level fluorination effect; validate in target compound series

Evidence Dimension	Partition coefficient (LogP)
Target Compound Data	LogP = -0.52
Comparator Or Baseline	1H-1,2,4-triazole-3-carbonitrile (parent): LogP = -0.32
Quantified Difference	ΔLogP = -0.20 (target compound more hydrophilic)
Conditions	Computed LogP values from vendor molecular descriptors

Why This Matters

For procurement in lead optimization, a scaffold that decouples metabolic stabilization from lipophilicity increase offers a distinct advantage over analogs where fluorination drives LogP upward, potentially compromising developability.

• [1] Molbase / Chemscene. 3-Cyano-1,2,4-triazole (CAS 3641-10-9). LogP: -0.32362, PSA: 65.36. View Source
• [2] Ullah, I., et al. (2022). Fluorinated triazoles as privileged potential candidates in drug development. Frontiers in Chemistry, 10, 926723. (Lines 57-75: fluorine effect on lipophilicity, metabolic stability, and membrane permeability.) View Source

Fluorine-Enhanced Biological Activity & Metabolic Stability

A comprehensive 2022 review of fluorinated triazoles establishes that 'incorporation of fluorine into triazole and its derivatives has been reported to enhance their pharmacological activity' and that 'fluorine-containing compounds usually show superior biological and pharmacological activities' compared to non-fluorinated analogs [1]. The review further notes that 'replacement of the oxidizable C-H bond by a C-F bond has a key role that enhances the biological half-life of a drug thereby increasing its metabolic stability.' Specifically for triazoles, 'incorporation of fluorine into this small molecule—triazole—imparts a significant enhancement to their biological activities in comparison to their non-fluorinated counterparts.' The target compound's terminal C-F bond on the N1-hydroxypropyl chain directly embodies this design principle, distinguishing it from non-fluorinated hydroxypropyl-triazole analogs (e.g., 1-(2,3-dihydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile) where the oxidizable C-OH bond lacks the metabolic shielding provided by fluorine.

Fluorine Bioactivity

Class-level

Consistent activity and metabolic stability enhancement in fluorinated triazoles

Supports prioritization of fluorinated scaffolds for metabolic stability programs

Review-level evidence; validate in specific target series

Evidence Dimension	Metabolic stability / biological activity enhancement via fluorine substitution
Target Compound Data	Contains a terminal C-F bond (fluoroalkyl substituent) on the N1 side chain
Comparator Or Baseline	Non-fluorinated analogs: terminal C-OH or C-H bond at the equivalent position (e.g., 1-(2,3-dihydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile)
Quantified Difference	Qualitative class-level advantage: fluorinated triazoles consistently demonstrate superior activity and metabolic stability vs. non-fluorinated counterparts across multiple independent studies [1]
Conditions	Literature review encompassing anticancer, antibacterial, antifungal, antiviral, and other activity classes; metabolic stability inferred from C-F vs. C-H bond oxidation susceptibility

Why This Matters

When procuring triazole scaffolds for programs where metabolic stability or in vivo half-life is a key selection criterion, fluorinated variants should be prioritized over non-fluorinated analogs based on well-established class-level SAR, reducing the risk of late-stage attrition due to rapid oxidative metabolism.

• [1] Ullah, I., Ilyas, M., Omer, M., Alamzeb, M., Adnan, & Sohail, M. (2022). Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers in Chemistry, 10, 926723. (Lines 17-28, 57-75, 93-97.) View Source

Regioisomeric Integrity: N1 vs. N2 Substitution

The target compound is the N1-substituted regioisomer (1-(3-fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile), structurally distinct from the potential N2-substituted isomer (2-(3-fluoro-2-hydroxypropyl)-2H-1,2,4-triazole-3-carbonitrile). In 1,2,4-triazole chemistry, N1- vs. N2-alkylation regioselectivity is a well-recognized synthetic challenge, and the two regioisomers can exhibit markedly different biological activities due to altered spatial presentation of the side chain relative to the 3-carbonitrile group [1]. The LeYan product specification identifies this compound unambiguously as the 1-substituted isomer (SMILES: N#CC=1N=CN(N1)CC(O)CF), confirming regioisomeric integrity . For structure-activity relationship (SAR) studies, procurement of the incorrect regioisomer would confound biological data interpretation. The N1-substitution pattern orients the hydroxypropyl side chain away from the 3-carbonitrile, whereas N2-substitution would position it adjacent to the nitrile, potentially altering hydrogen-bonding geometry and target binding.

Regioisomeric Identity

Specification review

Confirmed N1-substitution (SMILES verified)

Ensures SAR data integrity for N1-specific studies

Vendor datasheet specification; verify by NMR if critical

Evidence Dimension	Regioisomeric identity (N1- vs. N2-substitution)
Target Compound Data	Confirmed N1-substituted: 1-(3-fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile. SMILES: N#CC=1N=CN(N1)CC(O)CF
Comparator Or Baseline	Potential N2-substituted isomer: 2-(3-fluoro-2-hydroxypropyl)-2H-1,2,4-triazole-3-carbonitrile (distinct chemical entity with different spatial geometry)
Quantified Difference	Structural (regioisomeric): the hydroxypropyl chain attachment point (N1 vs. N2) alters the spatial relationship between the side chain and the 3-CN group
Conditions	Product specification and SMILES verification from vendor datasheet

Why This Matters

For SAR-driven procurement, unambiguous regioisomeric identity is non-negotiable; sourcing the N1-isomer with verified structural assignment prevents experimental confounding that would arise from regioisomeric mixtures or misassignment.

• [1] Ullah, I., et al. (2022). Fluorinated triazoles as privileged potential candidates in drug development. Frontiers in Chemistry, 10, 926723. (Review confirms that regioisomeric differentiation in 1,2,4-triazoles is critical for biological activity.) View Source

1-(3-Fluoro-2-hydroxypropyl)-1H-1,2,4-triazole-3-carbonitrile: Application Scenarios

Fluorine-Enabled Metabolic Stability Optimization

In lead optimization programs where rapid oxidative metabolism of a hydroxypropyl side chain has been identified as a primary clearance mechanism, this compound provides a direct replacement strategy. The terminal C-F bond replaces the metabolically labile C-OH bond present in non-fluorinated dihydroxypropyl-triazole analogs, leveraging the well-documented ability of fluorine to enhance biological half-life by blocking cytochrome P450-mediated oxidation at that position [1]. The concurrent hydroxyl group at the 2-position of the propyl chain preserves hydrogen-bonding capability for target engagement. Procurement of this scaffold early in the SAR exploration phase enables parallel assessment of both metabolic stability and target potency, avoiding the need to re-synthesize the entire series if metabolic liability is discovered late.

Scaffold Diversification for Kinase/Antiviral Libraries

The 1,2,4-triazole-3-carbonitrile core is a recognized pharmacophore in kinase inhibitor design and antiviral nucleoside analog programs [1][2]. The N1-(3-fluoro-2-hydroxypropyl) substitution introduces a functionalizable secondary alcohol handle that can serve as a diversification point for parallel library synthesis (e.g., esterification, etherification, or oxidation to the ketone). Compared to the unsubstituted parent scaffold (MW 94.07, LogP -0.32, TPSA 65.36), this compound offers substantially expanded physicochemical space (MW 170.14, LogP -0.52, TPSA 74.73) without exceeding drug-likeness thresholds . The differentiated HBA count (5 vs. 3) further enhances its utility for targets with hydrogen-bonding requirements in the solvent-exposed region.

Metabolic Probe with ¹⁹F NMR Handle

The terminal fluorine atom serves a dual purpose: metabolic stabilization (as described above) and as an intrinsic ¹⁹F NMR spectroscopic handle. ¹⁹F NMR is a powerful, background-free technique for studying ligand-protein interactions, metabolite identification, and cellular uptake in complex biological matrices [1]. Unlike non-fluorinated triazole analogs that require exogenous labeling, this compound provides an endogenous fluorine reporter atom, enabling direct monitoring of compound fate in cellular assays without放射性同位素 labeling. This capability differentiates it from both the parent scaffold (no fluorine) and chloro analogs (which lack a comparable NMR-active nucleus with high gyromagnetic ratio).

Fluorinated Triazole for Fungicide Development

1,2,4-Triazole derivatives constitute one of the most important classes of agricultural fungicides, and fluorination has been extensively employed to enhance the environmental stability and target-site binding of commercial triazole fungicides [1]. The N1-(3-fluoro-2-hydroxypropyl) substitution pattern provides a differentiated vector for elaborating the triazole scaffold into novel fungicide candidates, where the fluorine atom can contribute to both soil persistence (via reduced microbial degradation) and improved binding to fungal CYP51 compared to non-fluorinated analogs. The secondary alcohol offers a convenient synthetic handle for late-stage diversification into esters, ethers, or carbamates commonly found in agrochemical products.

Application

Selection Property

Validation Focus

Metabolic stability lead optimization

Fluorinated scaffold with reduced CYP450 oxidation liability

Metabolic stability assay (microsomal incubation)

Kinase/antiviral library design

Diversifiable secondary alcohol with expanded HBA/TPSA

Target engagement and selectivity profiling

¹⁹F NMR metabolic probe studies

Endogenous fluorine reporter for ligand-protein interaction monitoring

¹⁹F NMR detection in biological matrices

Agrochemical fungicide candidate research

Fluorinated triazole core for environmental stability and CYP51 binding

Fungal CYP51 inhibition and soil persistence assays

• [1] Ullah, I., Ilyas, M., Omer, M., Alamzeb, M., Adnan, & Sohail, M. (2022). Fluorinated triazoles as privileged potential candidates in drug development—focusing on their biological and pharmaceutical properties. Frontiers in Chemistry, 10, 926723. View Source
• [2] Drug Synthesis Database (data.yaozh.com). 1H-1,2,4-triazole-3-carbonitrile: synthetic intermediate for ribavirin analogs and antiviral nucleosides. View Source